![molecular formula C16H19N5O3 B4558768 methyl (6'-amino-5'-cyano-2'H-spiro[4-azabicyclo[2.2.2]octane-2,4'-pyrano[2,3-c]pyrazol]-3'-yl)acetate](/img/structure/B4558768.png)
methyl (6'-amino-5'-cyano-2'H-spiro[4-azabicyclo[2.2.2]octane-2,4'-pyrano[2,3-c]pyrazol]-3'-yl)acetate
Overview
Description
Methyl (6'-amino-5'-cyano-2'H-spiro[4-azabicyclo[2.2.2]octane-2,4'-pyrano[2,3-c]pyrazol]-3'-yl)acetate is a useful research compound. Its molecular formula is C16H19N5O3 and its molecular weight is 329.35 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 329.14878949 g/mol and the complexity rating of the compound is 633. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Novel Synthesis Techniques
Researchers have developed novel synthesis techniques for creating functionalized scaffolds related to "methyl (6'-amino-5'-cyano-2'H-spiro[4-azabicyclo[2.2.2]octane-2,4'-pyrano[2,3-c]pyrazol]-3'-yl)acetate." For instance, the facile synthesis of pyran fused 2-acetoxy-NH-aziridines utilizes iodobenzene diacetate as an oxidant at room temperature, highlighting a catalyst-free approach. This method offers operational simplicity, absence of metal catalysts, and mild reaction conditions, making it advantageous for pharmaceutical and medicinal chemistry applications (Mukherjee & Das, 2016).
Atom-Economical Synthesis
Atom-economical synthesis of complex molecules is another application area. For example, TiCl4 catalyzed tandem construction of C-C and C-O bonds enables the synthesis of spiro-oxindoles, demonstrating a simple and one-pot atom-economical stereoselective synthesis. This method contributes to the efficient creation of molecules containing both oxindole and dioxabicyclooctane moieties (Basavaiah, Rao, Reddy, & Rao, 2005).
Pharmacological Applications
The synthesis of new spiro derivatives, such as spiro[pyran-4,2'-benzoxazole] derivatives and their potential pharmacological applications, represents a significant research interest. These compounds are synthesized through the reaction of ketene S,S-acetal with 2-aminophenol, followed by reactions with a variety of active methylenes, showing the versatility and potential for creating bioactive molecules (El-Shafei, El-Saghier, & Ahmed, 1994).
Antimicrobial and Anti-inflammatory Activities
Furthermore, the synthesis and evaluation of antimicrobial, anti-inflammatory, and antioxidant activities of spiro derivatives provide insights into their potential therapeutic applications. For instance, spiro derivatives of 1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazines have been studied for their antimicrobial against S. aureus, anti-inflammatory effect comparable to diclofenac, and high antioxidant activity, showcasing their promise as novel therapeutic agents (Mandzyuk, Matiychuk, Chaban, Bodnarchuk, E. Matiychuk, & Obushak, 2020).
Properties
IUPAC Name |
methyl 2-(6'-amino-5'-cyanospiro[1-azabicyclo[2.2.2]octane-3,4'-2H-pyrano[2,3-c]pyrazole]-3'-yl)acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N5O3/c1-23-12(22)6-11-13-15(20-19-11)24-14(18)10(7-17)16(13)8-21-4-2-9(16)3-5-21/h9H,2-6,8,18H2,1H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFKDIIQZRLIOMI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=C2C(=NN1)OC(=C(C23CN4CCC3CC4)C#N)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N5O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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